Cas no 871339-88-7 (1-(3-Chloro-5-Methoxyphenyl)piperazine)

• Product Name: 1-(3-Chloro-5-Methoxyphenyl)piperazine
• CAS No: 871339-88-7
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 3030884
• PubChem ID: 69243377
• Update Time: 2025-05-26

1-(3-Chloro-5-Methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-5-Methoxyphenyl)piperazine
• CS-0368638
• 1-(3-chloro-5-methoxyphenyl)-piperazine
• SCHEMBL4925469
• GS1609
• 871339-88-7
• E82717

• Inchi： 1S/C11H15ClN2O/c1-15-11-7-9(12)6-10(8-11)14-4-2-13-3-5-14/h6-8,13H,2-5H2,1H3
• InChI Key： RLTQWHLFGHJVFI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1CCNCC1)OC

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-Chloro-5-Methoxyphenyl)piperazine

Professional Introduction to 1-(3-Chloro-5-Methoxyphenyl)piperazine (CAS No. 871339-88-7)

1-(3-Chloro-5-Methoxyphenyl)piperazine (CAS No. 871339-88-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and scientists. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse pharmacological properties and applications in drug development.

The molecular structure of 1-(3-Chloro-5-Methoxyphenyl)piperazine incorporates both chloro and methoxy substituents on a phenyl ring, which are known to influence the compound's electronic properties and biological activity. The presence of these functional groups makes it a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in exploring the potential of piperazine derivatives as pharmacological agents. The specific arrangement of atoms in 1-(3-Chloro-5-Methoxyphenyl)piperazine suggests that it may interact with biological targets in novel ways, making it a valuable tool for studying drug-receptor interactions. This compound has been the subject of several studies aimed at elucidating its mechanism of action and potential therapeutic applications.

One of the most compelling aspects of 1-(3-Chloro-5-Methoxyphenyl)piperazine is its potential role in the development of new treatments for neurological and psychiatric disorders. Piperazine derivatives are known to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The unique combination of substituents in this compound may enhance its ability to interact with these systems, offering new avenues for therapeutic intervention.

Recent research has highlighted the compound's potential as an intermediate in the synthesis of more complex pharmacological agents. Its structural features make it a versatile building block for designing molecules with tailored biological activities. This has led to increased interest in its synthesis and characterization, with several studies focusing on optimizing production methods and exploring its chemical reactivity.

The pharmacological profile of 1-(3-Chloro-5-Methoxyphenyl)piperazine has been extensively studied in vitro and in vivo. Preliminary findings suggest that it may exhibit properties such as receptor binding affinity, metabolic stability, and bioavailability, which are critical factors for evaluating its suitability as a drug candidate. These studies have provided valuable insights into its potential therapeutic applications and have laid the groundwork for further clinical investigations.

The synthesis of 1-(3-Chloro-5-Methoxyphenyl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes, each with its own advantages and challenges. The use of advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions has significantly improved the efficiency of these processes.

The chemical properties of 1-(3-Chloro-5-Methoxyphenyl)piperazine also make it an interesting subject for studying molecular interactions at the atomic level. Computational methods such as molecular dynamics simulations have been employed to predict how this compound might behave within biological systems. These simulations provide valuable insights into its binding affinity, solubility, and other physicochemical properties, which are essential for understanding its mode of action.

In conclusion, 1-(3-Chloro-5-Methoxyphenyl)piperazine (CAS No. 871339-88-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable compound for further research and development. As our understanding of drug-receptor interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of new therapeutic agents.